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Introduction

Strontium carbonate (SrCOs) is a versatile inorganic compound that serves as a crucial
refining and modifying agent in various metallurgical processes. Its primary applications in this
context include the modification of aluminum-silicon (Al-Si) alloys to enhance mechanical
properties, the purification of zinc electrolytes by removing lead impurities, and as a component
in desulfurizing slags for steel production. It also finds use in the refining of rare earth

elements. This document provides detailed application notes and experimental protocols for the
use of strontium carbonate in these key metallurgical applications.

Modification of Aluminum-Silicon (Al-Si) Casting
Alloys

The addition of small amounts of strontium to Al-Si alloys, a process known as modification,
transforms the morphology of the eutectic silicon phase from coarse, acicular platelets to a fine,
fibrous structure. This microstructural refinement leads to significant improvements in the
alloy's mechanical properties, particularly ductility and toughness.

Application Notes
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Strontium is considered a "permanent” modifier because its effects can be retained for
extended periods in the molten state and can even persist through remelting cycles. The typical
addition levels of strontium for effective modification of hypoeutectic Al-Si alloys range from
0.008% to 0.050% by weight. The optimal amount can depend on the specific alloy
composition, cooling rate, and desired final properties.

Quantitative Data

The following tables summarize the effect of strontium carbonate addition on the mechanical
properties of A356 aluminum alloy, a common Al-Si casting alloy.

Table 1: Effect of Strontium Addition on the Mechanical Properties of A356 Alloy

Strontium Content Ultimate Tensile

(Wt.%) Strength (MPa) Elongation (%) Hardness (HB)
0 (Unmodified) 230 1 65

0.012 208.5 17.5

0.04 305 8 100

0.08 291.06 17.31

Note: The data presented is a compilation from multiple sources and variations may occur
based on specific casting and heat treatment conditions.

Experimental Protocol: Modification of A356 Alloy with
Strontium Carbonate

This protocol outlines a laboratory-scale procedure for the modification of A356 aluminum alloy
using an Al-10% Sr master alloy, which is often produced from strontium carbonate.

Materials and Equipment:
e A356 aluminum alloy ingot

e Al-10% Sr master alloy

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/product/b167840?utm_src=pdf-body
https://www.benchchem.com/product/b167840?utm_src=pdf-body
https://www.benchchem.com/product/b167840?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Induction or resistance furnace with temperature control
Graphite or silicon carbide crucible

Pre-heated metallic mold

Inert gas (e.g., Argon) purging system

Metallographic preparation equipment

Optical or Scanning Electron Microscope (SEM)
Tensile testing machine

Procedure:

Melting: Place a known quantity of A356 alloy in the crucible and melt it in the furnace at a
temperature of 750°C + 10°C.

Degassing: Once the alloy is completely molten, purge the melt with dry argon gas for 15-20
minutes to remove dissolved hydrogen.

Master Alloy Addition: Calculate the required amount of Al-10% Sr master alloy to achieve
the desired final strontium concentration in the melt. Pre-heat the master alloy to
approximately 200°C to remove any moisture.

Modification: Plunge the pre-heated master alloy into the molten aluminum using a clean,
pre-heated graphite rod. Stir the melt gently for 2-3 minutes to ensure complete dissolution
and uniform distribution of the strontium.

Holding: Hold the molten alloy at the modification temperature for approximately 30 minutes
to allow for the full modification effect to take place.

Casting: Skim the dross from the surface of the melt and pour the molten alloy into the pre-
heated metallic mold.

Solidification and Cooling: Allow the casting to solidify and cool to room temperature.
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o Sample Preparation and Analysis:

o Cut sections from the casting for microstructural analysis. Prepare the samples using
standard metallographic procedures (grinding, polishing, and etching).

o Examine the microstructure under an optical microscope or SEM to observe the
morphology of the eutectic silicon.

o Machine tensile test specimens from the casting according to standard specifications (e.qg.,
ASTM ES8).

o Perform tensile testing to determine the ultimate tensile strength, yield strength, and
elongation.

Diagram: Strontium Modification Workflow
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Workflow for Strontium Modification of Al-Si Alloy.

Purification of Zinc Electrolyte

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b167840?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

In the hydrometallurgical production of zinc, lead is a common impurity in the electrolyte that
can negatively affect the quality of the final zinc product. Strontium carbonate is an effective
agent for removing lead from these solutions through precipitation.

Application Notes

Strontium carbonate is added to the zinc sulfate electrolyte, where it reacts with dissolved
lead sulfate to form a mixed strontium-lead sulfate precipitate, which has a lower solubility than
lead sulfate alone. This process selectively removes lead from the solution without significantly
impacting the zinc concentration. The efficiency of lead removal depends on factors such as
the amount of strontium carbonate added, reaction time, and temperature.

Quantitative Data

The following table illustrates the effectiveness of strontium carbonate in reducing the lead
concentration in a zinc electrolyte solution.

Table 2: Lead Removal from Zinc Electrolyte Using Strontium Carbonate

Strontium Initial Lead Final Lead

. . Lead Removal
Carbonate Added Concentration Concentration .

Efficiency (%)

(mglL) (mglL) (mglL)
20 10 4 60
100 10 < detection limit >99
400 21 <4 >80

Note: Data is compiled from various sources. Efficiency can vary based on specific electrolyte
composition and process conditions.

Experimental Protocol: Lead Removal from Zinc
Electrolyte

This protocol describes a laboratory-scale procedure for the removal of lead from a synthetic
zinc sulfate electrolyte using strontium carbonate.
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Materials and Equipment:

Synthetic zinc sulfate electrolyte (e.g., 150 g/L ZnSOa4) spiked with a known concentration of
lead sulfate (e.g., 10-20 mg/L Pb2*)

Strontium carbonate powder
Beakers and magnetic stirrer with hotplate
Filtration apparatus (e.g., vacuum filtration with filter paper)

Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Atomic Absorption
Spectroscopy (AAS) for elemental analysis

Procedure:

Electrolyte Preparation: Prepare a synthetic zinc sulfate electrolyte with a known
concentration of dissolved lead.

Strontium Carbonate Addition: Heat the electrolyte to the desired reaction temperature
(e.g., 60°C) while stirring. Add a predetermined amount of strontium carbonate powder to
the solution.

Reaction: Continue stirring the solution at the set temperature for a specific reaction time
(e.g., 1-2 hours) to allow for the precipitation of lead.

Filtration: After the reaction period, filter the solution to separate the precipitate from the
purified electrolyte.

Analysis: Analyze the lead concentration in the filtered electrolyte using ICP-OES or AAS to
determine the lead removal efficiency.

Optimization (Optional): Repeat the experiment with varying amounts of strontium
carbonate, reaction times, and temperatures to determine the optimal process parameters.

Diagram: Lead Removal Process in Zinc Refining
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Logical flow of lead removal from zinc electrolyte.

Desulfurization of Steel

Strontium carbonate, often after being calcined to strontium oxide (SrO), can be used as a
component in synthetic slags for the desulfurization of steel.[1] Basic slags are essential for
removing sulfur from molten steel, and the addition of SrO can enhance the slag's desulfurizing

capacity.[2][3]

Application Notes
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The desulfurization process in steelmaking is typically carried out in a ladle furnace.[4][5][6] A
synthetic slag, containing components like CaO, Al203, and SiOz, is added to the molten steel.
[2][7][8] The addition of SrO to this slag mixture can increase its basicity and sulfide capacity,
promoting the transfer of sulfur from the steel to the slag. The general reaction can be
represented as:

[S]steel + (SrO)slag — (SrS)slag + [O]steel

Achieving a high desulfurization efficiency requires a slag that is fluid and has a high affinity for
sulfur. While the use of strontium in desulfurizing slags has been investigated, detailed
quantitative data and specific industrial protocols focusing solely on strontium carbonate are
not widely available in public literature. Research often focuses on complex slag systems
where the individual contribution of each component is difficult to isolate.

Refining of Rare Earth Elements

The processing of rare earth elements (REEs) from ores like bastnaesite and monazite is a
complex multi-stage process.[9][10][11][12][13][14][15][16][17][18][19][20] Strontium
carbonate can be used in certain purification steps to remove impurities. For instance, in the
processing of bastnaesite, after leaching with acid, the pH of the solution can be adjusted to
selectively precipitate certain impurities, and strontium carbonate could potentially be used in
such precipitation steps.[11]

Application Notes

The specific role of strontium carbonate in REE refining is not as well-documented as its
applications in aluminum and zinc. The general principle involves leveraging the differential
solubility of various metal carbonates to selectively precipitate and remove impurities from the
REE-containing solution. However, due to the proprietary nature of many REE refining
processes and the complexity of the chemical separations involved, detailed experimental
protocols and quantitative data on the effectiveness of strontium carbonate for specific
impurity removal are not readily available in the public domain. The process would typically
involve controlled addition of a carbonate source, like SrCOs, to a solution containing dissolved
REEs and impurities, followed by filtration to remove the precipitated impurity carbonates.

Conclusion

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://hanmetallurgy.com/ladle-furnace-steelmaking-process/
http://www.diva-portal.org/smash/get/diva2:1026178/FULLTEXT01.pdf
https://resources.thermocalc.com/application-example-desulphurization-in-a-ladle-furnace
https://www.substech.com/dokuwiki/doku.php?id=desulfurization_of_steel
https://www.researchgate.net/figure/Composition-of-the-desulfurizing-slags_tbl1_337832689
https://www.researchgate.net/publication/349109737_Development_of_synthetic_slag_for_desulphurisation_of_the_steel_during_steelmaking_in_induction_furnace
https://www.benchchem.com/product/b167840?utm_src=pdf-body
https://stacks.cdc.gov/view/cdc/201992/cdc_201992_DS1.pdf
https://www.onemine.org/documents/ri-7990-recovery-and-separation-of-rare-earth-elements-barium-and-strontium-from-bastn-site-with-sulfuric-acid
https://nora.nerc.ac.uk/id/eprint/12583/1/Rare_Earth_Elements_profile.pdf
https://www.911metallurgist.com/blog/rare-earth-oxide-bastnasite/
https://inldigitallibrary.inl.gov/sites/sti/sti/Sort_7228.pdf
https://www.researchgate.net/publication/353442406_Extraction_of_rare_earths_from_bastnaesite_concentrates_A_critical_review_and_perspective_for_the_future
https://www.mdpi.com/2079-9276/3/4/614
https://www.researchgate.net/publication/369289175_The_influence_of_strontium_content_and_sintering_temperature_on_monazite_stability
https://www.researchgate.net/publication/294815051_Preparation_of_high-purity_strontium_carbonate_from_low-grade_celestite
https://www.researchgate.net/publication/377060817_Selective_removal_of_Fe_impurities_in_the_recovery_of_rare_earth_elements_from_carbonatite_tailings_using_chemical_routes
https://www.researchgate.net/publication/313495852_Production_of_Strontianite_from_Celestite_Ore_in_Carbonate_Media
https://patents.google.com/patent/US4666688A/en
https://www.benchchem.com/product/b167840?utm_src=pdf-body
https://www.benchchem.com/product/b167840?utm_src=pdf-body
https://www.benchchem.com/product/b167840?utm_src=pdf-body
https://nora.nerc.ac.uk/id/eprint/12583/1/Rare_Earth_Elements_profile.pdf
https://www.benchchem.com/product/b167840?utm_src=pdf-body
https://www.benchchem.com/product/b167840?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Strontium carbonate is a valuable refining agent in several key metallurgical processes. Its
role in modifying the microstructure and enhancing the mechanical properties of aluminum-
silicon alloys is well-established, with clear quantitative benefits. Similarly, its effectiveness in
removing lead impurities from zinc electrolytes is a proven application. While its use in steel
desulfurization and rare earth element refining is plausible and has been explored, detailed
public data and standardized protocols are less common. Further research and publication in
these areas would be beneficial for a more comprehensive understanding of strontium
carbonate's full potential as a metallurgical refining agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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